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Compound of Interest

Compound Name: Dodecyl isobutyrate

Cat. No.: B1330305 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dodecyl isobutyrate is a fatty acid ester with applications in the flavor and fragrance industry.

Understanding its olfactory perception in humans is crucial for its effective utilization and for

broader research into the mechanisms of olfaction. This technical guide provides a

comprehensive overview of the current knowledge on the olfactory perception of dodecyl
isobutyrate, including its odor profile, and details the experimental protocols for determining its

olfactory detection threshold and identifying the corresponding human olfactory receptors.

While specific quantitative data for dodecyl isobutyrate is limited in publicly available

literature, this guide outlines the established methodologies to acquire such data.

Physicochemical and Olfactory Properties of
Dodecyl Isobutyrate
A summary of the known physicochemical and qualitative olfactory properties of dodecyl
isobutyrate is presented in Table 1.
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Property Value Source

Chemical Name Dodecyl 2-methylpropanoate The Good Scents Company

CAS Number 6624-71-1 The Good Scents Company

FEMA Number 3452
Flavor Extract Manufacturers

Association (FEMA)[1]

Molecular Formula C16H32O2 The Good Scents Company[2]

Molecular Weight 256.43 g/mol The Good Scents Company[2]

Appearance Colorless liquid The Good Scents Company[2]

Odor Description Faint oily, fatty, fruity The Good Scents Company[2]

Odor Strength Low The Good Scents Company[2]

Solubility
Insoluble in water, soluble in

alcohol
The Good Scents Company[2]

Note: As of the latest literature review, specific quantitative data for the olfactory detection

threshold of dodecyl isobutyrate in humans has not been found in publicly accessible

databases.

Experimental Protocols for Olfactory Perception
Analysis
Determination of Olfactory Detection Threshold
The olfactory detection threshold is the minimum concentration of an odorant that can be

detected by a human subject. A standard and widely used method for this determination is Gas

Chromatography-Olfactometry (GC-O).

Experimental Workflow for GC-O:
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Sample Preparation
Gas Chromatography

Detection

Data Analysis

Dodecyl Isobutyrate
Solution Serial Dilutions GC InjectorInject Sample GC Column Effluent Splitter

Mass Spectrometer
(Identification)

Sniffing Port
(Human Assessor)

Chromatogram
(Compound Identification)

Aromagram
(Odor Description, Intensity)

Detection Threshold
Calculation
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OR Library Preparation

Heterologous Expression

Functional Assay

Data Analysis

Human OR Gene Library

Ligation

Expression Vector

Transfection

Host Cells
(e.g., HEK293)

Cell Culture

Reporter Gene Assay
(e.g., Luciferase)

Dodecyl Isobutyrate

Signal Measurement

Dose-Response Curve

EC50 Calculation

Hit Receptor Identification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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